Cas no 84670-04-2 (1-cyclopentyloxy-6-nitrobenzotriazole)

• Product name: 1-cyclopentyloxy-6-nitrobenzotriazole
• CAS No: 84670-04-2
• MF: C₁₁H₁₂N₄O₃
• MW: 248.23798
• CID: 989580
• PubChem ID: 329899

1-cyclopentyloxy-6-nitrobenzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyloxy-6-nitrobenzotriazole
• 1-cyclopentyloxy-6-nitro-benzotriazole
• NSC-315150
• 84670-04-2
• DTXSID50317377
• NSC315150

• Inchi： InChI=1S/C11H12N4O3/c16-15(17)8-5-6-10-11(7-8)14(13-12-10)18-9-3-1-2-4-9/h5-7,9H,1-4H2
• InChI Key： TVBXWIZOGHJXTF-UHFFFAOYSA-N
• SMILES： C1CCC(C1)ON2C3=C(C=CC(=C3)[N+](=O)[O-])N=N2

Computed Properties

• Exact Mass: 248.09094026g/mol
• Monoisotopic Mass: 248.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.8Ų